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Compound of Interest

4-Methyl-3-nitrobenzenesulfonyl
Compound Name:
chloride

cat. No.: B1296637

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
Methyl-3-nitrobenzenesulfonyl chloride (CAS No. 616-83-1). The information herein is
compiled to support research, development, and synthesis activities involving this compound.

Core Physical and Chemical Properties

4-Methyl-3-nitrobenzenesulfonyl chloride is an organic compound with the chemical formula
C7HeCINOa4S.[1] It presents as a white to light yellow or cream-colored solid, which may appear
as crystals, powder, or a fused solid.[2][3] This compound is recognized for its strong
electrophilic properties, making it a valuable reagent in organic synthesis, particularly in the
pharmaceutical and agrochemical industries.[2] It is sensitive to moisture and reacts violently
with water, liberating toxic gas.[1]

Quantitative Data Summary

The following table summarizes the key quantitative physical properties of 4-Methyl-3-
nitrobenzenesulfonyl chloride.
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Property Value Source(s)
Molecular Formula C7HeCINO4S [1103114]
Molecular Weight 235.64 g/mol (approx.) [11[2][41[5]
Melting Point 30-34 °C [1]

38-40 °C [2]

30.5-39.5 °C [3]

35°C [5]

33-36 °C [6]

Boiling Point 152-154 °C at 1 mmHg [1][2]16]
Density (Predicted) 1.528 + 0.06 g/cm?3 [1]

Vapor Pressure 0.00016 mmHg at 25°C [1]

Flash Point >230 °F (>110 °C) [1][2]
Refractive Index (Predicted) 1.576 [1112]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of this specific
compound are not extensively published. However, standard laboratory procedures are
employed for these measurements.

Determination of Melting Point

The melting point of 4-Methyl-3-nitrobenzenesulfonyl chloride is typically determined using a
capillary melting point apparatus.[7]

Methodology:
e Asmall, dry sample of the crystalline solid is packed into a capillary tube.

e The capillary tube is placed in the heating block of the melting point apparatus.
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e The sample is heated at a controlled rate.

e The temperature at which the substance first begins to melt and the temperature at which it
becomes completely liquid are recorded as the melting point range.

Determination of Boiling Point (at Reduced Pressure)

The boiling point is determined under reduced pressure to prevent decomposition of the
thermally sensitive sulfonyl chloride group.

Methodology:
o Asample of the compound is placed in a distillation flask suitable for vacuum distillation.

e The apparatus is connected to a vacuum pump, and the pressure is lowered to the desired
level (e.g., 1 mmHg).

o The sample is heated, and the temperature at which the liquid boils and its vapor is in
equilibrium with the liquid is recorded as the boiling point at that specific pressure.

Synthesis Workflow

4-Methyl-3-nitrobenzenesulfonyl chloride can be synthesized from 2-nitrotoluene. The
following diagram illustrates a common synthetic pathway.
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Reactants
2-Nitrotoluene Chlorosulfonic Acid Sulfamic Acid
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Caption: Synthesis of 4-Methyl-3-nitrobenzenesulfonyl chloride.
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This synthesis involves the reaction of 2-nitrotoluene with chlorosulfonic acid, with sulfamic acid
also present.[8] The temperature is carefully controlled throughout the addition and subsequent
heating steps.[8] The final product is isolated by precipitation in ice water, followed by filtration
and washing.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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